Cas no 1803833-52-4 (Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate)
Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate
-
- Inchi: 1S/C9H7F3INO2/c1-16-7(15)4-5-2-3-6(13)8(14-5)9(10,11)12/h2-3H,4H2,1H3
- InChI Key: UWINUEULDNIPKB-UHFFFAOYSA-N
- SMILES: IC1C=CC(CC(=O)OC)=NC=1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 260
- XLogP3: 2.2
- Topological Polar Surface Area: 39.2
Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029004357-250mg |
Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate |
1803833-52-4 | 95% | 250mg |
$1,068.20 | 2022-04-02 | |
| Alichem | A029004357-500mg |
Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate |
1803833-52-4 | 95% | 500mg |
$1,802.95 | 2022-04-02 | |
| Alichem | A029004357-1g |
Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate |
1803833-52-4 | 95% | 1g |
$2,952.90 | 2022-04-02 |
Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate
Research Briefing on Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate (CAS: 1803833-52-4) in Chemical Biology and Pharmaceutical Applications
Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate (CAS: 1803833-52-4) is a specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies highlight its potential in drug discovery, especially in targeting enzyme inhibition and receptor modulation.
Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored the synthetic utility of Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate. For instance, a 2023 study demonstrated its role as a key precursor in the synthesis of kinase inhibitors, showcasing its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The trifluoromethyl group's electron-withdrawing properties enhance the compound's stability and bioavailability, making it a valuable scaffold in medicinal chemistry.
In addition to its synthetic applications, Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate has been investigated for its pharmacological potential. A preclinical study published in European Journal of Pharmacology (2024) reported its derivative's efficacy in modulating inflammatory pathways, suggesting promise for treating autoimmune disorders. The iodine moiety facilitates further functionalization, enabling researchers to tailor the compound's properties for specific biological targets.
Ongoing research also emphasizes the compound's role in positron emission tomography (PET) tracer development. Its ability to incorporate radioactive isotopes (e.g., iodine-124) positions it as a candidate for imaging applications, as noted in a recent Nuclear Medicine and Biology article. This dual functionality—therapeutic and diagnostic—underscores its importance in theranostics.
Despite these advances, challenges remain in optimizing the compound's pharmacokinetics and minimizing off-target effects. Future directions include structural modifications to improve selectivity and collaborations with computational chemists for in silico modeling. Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate exemplifies the intersection of synthetic chemistry and drug discovery, offering a robust platform for next-generation pharmaceuticals.
1803833-52-4 (Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)